Cas no 2096332-30-6 (4-(Morpholinosulfonyl)-2-trifluoromethylphenylboronic acid)

• Product Name: 4-(Morpholinosulfonyl)-2-trifluoromethylphenylboronic acid
• CAS No: 2096332-30-6
• MF: C₁₁H₁₃BF₃NO₅S
• MW: 339.095832586288
• MDL: MFCD18783148
• CID: 4637891
• Update Time: 2023-08-10

4-(Morpholinosulfonyl)-2-trifluoromethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Morpholinosulfonyl)-2-trifluoromethylphenylboronic acid
• [4-morpholin-4-ylsulfonyl-2-(trifluoromethyl)phenyl]boronic acid
• C11H13BF3NO5S
• Y2648
• (4-(Morpholinosulfonyl)-2-(trifluoromethyl)phenyl)boronic acid

• MDL： MFCD18783148
• Inchi： 1S/C11H13BF3NO5S/c13-11(14,15)9-7-8(1-2-10(9)12(17)18)22(19,20)16-3-5-21-6-4-16/h1-2,7,17-18H,3-6H2
• InChI Key： YXEYVMPXRUATEN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=C(C(F)(F)F)C=1)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 475
• Topological Polar Surface Area: 95.4